Cas no 2228992-75-2 (4-(4-methylnaphthalen-1-yl)oxypiperidine)

• Product Name: 4-(4-methylnaphthalen-1-yl)oxypiperidine
• CAS No: 2228992-75-2
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 6415624
• PubChem ID: 165685792
• Update Time: 2025-06-12

4-(4-methylnaphthalen-1-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylnaphthalen-1-yl)oxypiperidine
• EN300-1806928
• 4-[(4-methylnaphthalen-1-yl)oxy]piperidine
• 2228992-75-2

• Inchi： 1S/C16H19NO/c1-12-6-7-16(15-5-3-2-4-14(12)15)18-13-8-10-17-11-9-13/h2-7,13,17H,8-11H2,1H3
• InChI Key： TZPIGBNESBXDMA-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)C2C=CC=CC1=2)C1CCNCC1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(4-methylnaphthalen-1-yl)oxypiperidine

Introduction to 4-(4-methylnaphthalen-1-yl)oxypiperidine (CAS No: 2228992-75-2)

4-(4-methylnaphthalen-1-yl)oxypiperidine, identified by the Chemical Abstracts Service Number (CAS No) 2228992-75-2, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a piperidine ring linked to a 4-methylnaphthalene moiety, has garnered attention due to its structural uniqueness and potential pharmacological applications. The combination of the piperidine scaffold and the aromatic 4-methylnaphthalene group creates a framework that is amenable to further functionalization, making it a valuable intermediate in the synthesis of more complex drug candidates.

The piperidine core is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility, bioavailability, and metabolic stability in drug molecules. Its structural flexibility allows for the introduction of various substituents at different positions, enabling the design of compounds with tailored biological activities. In contrast, the 4-methylnaphthalen-1-yl group contributes to the hydrophobicity of the molecule, which can be crucial for membrane permeability and binding affinity to biological targets. The presence of an oxygen atom in the oxypiperidine moiety further diversifies its chemical properties, potentially influencing both its reactivity and biological interactions.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Among these, piperidine derivatives have been extensively studied for their role in treating a wide range of diseases, including central nervous system disorders, oncology, and infectious diseases. The compound 4-(4-methylnaphthalen-1-yl)oxypiperidine represents an intriguing example of how combining distinct structural elements can lead to innovative pharmacological entities. Its unique architecture suggests potential applications as a scaffold for further medicinal chemistry exploration.

The synthesis of 4-(4-methylnaphthalen-1-yl)oxypiperidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation processes, and cyclization techniques. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis. Given its complexity, researchers often employ computational methods to predict optimal reaction pathways and minimize unwanted byproducts. These computational approaches leverage advanced algorithms and machine learning models to simulate molecular interactions and predict reaction outcomes.

In recent years, there has been a growing interest in exploring the biological activity of 4-(4-methylnaphthalen-1-yl)oxypiperidine. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its structural features could mimic natural ligands or bind to specific pockets on target proteins, thereby modulating cellular processes. However, further experimental validation is necessary to confirm these hypotheses and elucidate the precise mechanisms of action. High-throughput screening (HTS) techniques are often employed to rapidly assess the biological activity of such compounds across large libraries.

The development of novel pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The compound 4-(4-methylnaphthalen-1-yl)oxypiperidine serves as a testament to this interdisciplinary approach. Chemists design and synthesize new molecules based on theoretical predictions and structural analogs, while biologists test these compounds for their biological effects using cell-based assays and animal models. Pharmacologists then evaluate the pharmacokinetic properties of promising candidates to ensure they meet safety and efficacy standards before they can be advanced into clinical trials.

The regulatory landscape for pharmaceutical development is stringent but essential for ensuring patient safety and efficacy. Before a drug can enter clinical use, it must undergo rigorous testing in multiple phases of clinical trials. These trials are designed to assess both the safety profile and therapeutic benefits of new compounds. For 4-(4-methylnaphthalen-1-yl)oxypiperidine, such studies would involve evaluating its absorption, distribution, metabolism, excretion (ADME), toxicity (TOX), and potential side effects. Only after demonstrating consistent positive results across these phases can a drug be approved for widespread use.

The future prospects for 4-(4-methylnaphthalen-1-yl)oxypiperidine are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its synthetic pathways for scalability and cost-effectiveness while exploring new derivatives that may enhance its therapeutic potential. Advances in green chemistry principles could also influence how this compound is produced, reducing environmental impact through sustainable practices such as solvent recovery and waste minimization.

Collaboration between academic institutions and pharmaceutical companies plays a pivotal role in translating laboratory discoveries into market-ready drugs. Academic researchers often pioneer novel molecular architectures like 4-(4-methylnaphthalen-1-yl)oxypiperidine, while industry partners provide resources for large-scale synthesis and preclinical testing. This synergy accelerates the drug development pipeline by leveraging complementary expertise from both sectors.

The broader impact of such compounds extends beyond immediate therapeutic applications; they also contribute to our fundamental understanding of disease mechanisms at a molecular level. By studying how molecules like 4-(4-methylnaphthalen-1-yl)oxypiperidine interact with biological systems, researchers gain insights into fundamental biochemical processes that may underlie various diseases. These insights can lead to new therapeutic strategies or even entirely new classes of drugs that address unmet medical needs.

In conclusion,4-(4-methylnaphthalen-1-yl)oxypiperidine (CAS No: 2228992-75-2) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a scaffold or intermediate in drug development efforts aimed at treating diverse human health conditions.